Cas no 76917-16-3 (2-Undecanone, 1-hydroxy-)

2-Undecanone, 1-hydroxy- structure
Product name:2-Undecanone, 1-hydroxy-
2-Undecanone, 1-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- 2-Undecanone, 1-hydroxy-
- 1-hydroxyundecan-2-one
- 76917-16-3
- DTXSID20522052
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- Inchi: InChI=1S/C11H22O2/c1-2-3-4-5-6-7-8-9-11(13)10-12/h12H,2-10H2,1H3
- InChI Key: ITXAKAYTXBTIFX-UHFFFAOYSA-N
- SMILES: CCCCCCCCCC(=O)CO
Computed Properties
- Exact Mass: 186.16206
- Monoisotopic Mass: 186.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Undecanone, 1-hydroxy- Related Literature
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Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
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4. Back matter
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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